4-bromo-1H-pyrrolo[2,3-c]pyridine 6-oxide
Description
4-Bromo-1H-pyrrolo[2,3-c]pyridine 6-oxide is a nitrogen-containing heterocyclic compound featuring a fused pyrrole-pyridine scaffold with a bromine substituent at position 4 and an oxide group at position 5. Pyrrolo[2,3-c]pyridines are of significant interest in medicinal chemistry due to their structural resemblance to purines, enabling interactions with biological targets such as kinases and receptors . These compounds are frequently explored for cytotoxic activity, particularly against cancer cell lines like A431 (epidermoid carcinoma), which overexpresses EGFR and lacks functional p53 .
Properties
Molecular Formula |
C7H5BrN2O |
|---|---|
Molecular Weight |
213.03 g/mol |
IUPAC Name |
4-bromo-6-hydroxypyrrolo[2,3-c]pyridine |
InChI |
InChI=1S/C7H5BrN2O/c8-6-3-10(11)4-7-5(6)1-2-9-7/h1-4,11H |
InChI Key |
NKVQMZSWOFLVHW-UHFFFAOYSA-N |
Canonical SMILES |
C1=C2C(=CN(C=C2Br)O)N=C1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-bromo-1H-pyrrolo[2,3-c]pyridine 6-oxide typically involves the bromination of pyrrolo[2,3-c]pyridine. The reaction is carried out under controlled conditions to ensure selective bromination at the desired position. Common reagents used in this process include bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent such as acetonitrile or dichloromethane .
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving multiple purification steps such as recrystallization or chromatography to obtain the final product .
Chemical Reactions Analysis
Types of Reactions: 4-Bromo-1H-pyrrolo[2,3-c]pyridine 6-oxide undergoes various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.
Oxidation and Reduction: The compound can undergo oxidation to form corresponding oxides or reduction to remove the bromine atom.
Common Reagents and Conditions:
Nucleophilic Substitution: Reagents such as sodium azide or potassium thiolate in polar aprotic solvents like dimethyl sulfoxide (DMSO) are commonly used.
Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are employed under controlled conditions.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with sodium azide yields 4-azido-1H-pyrrolo[2,3-c]pyridine .
Scientific Research Applications
4-Bromo-1H-pyrrolo[2,3-c]pyridine 6-oxide has a wide range of applications in scientific research:
Chemistry: It serves as a precursor in the synthesis of more complex heterocyclic compounds.
Biology: The compound is used in the study of enzyme inhibitors and receptor modulators.
Industry: The compound is used in the production of agrochemicals and other specialty chemicals.
Mechanism of Action
The mechanism of action of 4-bromo-1H-pyrrolo[2,3-c]pyridine 6-oxide involves its interaction with specific molecular targets. The compound can inhibit certain enzymes or modulate receptor activity, leading to its biological effects. The exact pathways and targets depend on the specific application and the modifications made to the compound .
Comparison with Similar Compounds
Pyrrolo[2,3-b]pyridine Derivatives
Compounds with the pyrrolo[2,3-b]pyridine core differ in ring connectivity and substituent placement, leading to distinct physicochemical and biological properties:
Key Differences :
- Substituent Position : Bromine at position 4 in the target compound vs. positions 3 or 5 in analogs. This affects electronic distribution and steric interactions.
Furo[2,3-c]pyridine 6-Oxide Derivatives
Furopyridines, though structurally distinct due to an oxygen-containing furan ring, share the 6-oxide functional group with the target compound:
Key Differences :
Other Pyrrolo[2,3-c]pyridine Derivatives
- 7-Chloropyrrolo[2,3-c]pyridine : A key intermediate in , featuring a chlorine substituent at position 6. Compared to the target compound, this highlights the impact of halogen position on activity .
- 4-Trifluoromethyl-1H-pyrrolo[3,2-c]pyridine : Substituent electronegativity (CF₃ vs. Br) and ring connectivity ([3,2-c] vs. [2,3-c]) influence binding to targets like kinases .
Structure-Activity Relationships (SAR)
- Halogen Position : Bromine at position 4 (target) vs. 5 or 6 (analogs) may alter steric hindrance or electronic effects on target binding.
- Oxide Group : The 6-oxide in the target compound could mimic phosphate groups in purines, enhancing interactions with ATP-binding pockets .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
